Cas no 2877705-51-4 (4-{6-[4-(but-2-yn-1-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine)

• Product Name: 4-{6-[4-(but-2-yn-1-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine
• CAS No: 2877705-51-4
• MF: C₁₇H₂₅N₅O
• MW: 315.413303136826
• CID: 5319000
• PubChem ID: 165431862
• Update Time: 2025-10-29

4-{6-[4-(but-2-yn-1-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• 2877705-51-4
• 4-{6-[4-(but-2-yn-1-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine
• AKOS040873638
• F6790-1635
• 4-[6-[4-(2-Butyn-1-yl)-1-piperazinyl]-2-methyl-4-pyrimidinyl]morpholine

• Inchi： 1S/C17H25N5O/c1-3-4-5-20-6-8-21(9-7-20)16-14-17(19-15(2)18-16)22-10-12-23-13-11-22/h14H,5-13H2,1-2H3
• InChI Key： IJAQKRYBLOZUDK-UHFFFAOYSA-N
• SMILES： N1(C2C=C(N3CCN(CC#CC)CC3)N=C(C)N=2)CCOCC1

Computed Properties

• Exact Mass: 315.20591044g/mol
• Monoisotopic Mass: 315.20591044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 1.156±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 510.4±50.0 °C(Predicted)
• pka: 10.82±0.50(Predicted)

Additional information on 4-{6-[4-(but-2-yn-1-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine

Introduction to Compound with CAS No. 2877705-51-4 and Product Name: 4-{6-[4-(but-2-yn-1-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine

The compound with the CAS number 2877705-51-4 and the product name 4-{6-[4-(but-2-yn-1-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates several key functional groups, including a morpholine ring, a piperazine moiety, and a butynyl substituent, which contribute to its unique chemical properties and biological activities.

Recent research in the field of cheminformatics has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The presence of the piperazine moiety in this compound is particularly noteworthy, as piperazine derivatives are well-known for their pharmacological properties. Piperazine-based compounds have been extensively studied for their roles in various therapeutic areas, including antihistamines, antipsychotics, and antiparasitic agents. The incorporation of a butynyl group further enhances the compound's structural complexity and may contribute to its binding affinity towards specific biological targets.

The morpholine ring in the molecular structure of this compound adds another layer of functionality, providing a scaffold that can interact with biological systems in diverse ways. Morpholine derivatives are known for their stability and bioavailability, making them valuable components in drug formulations. The combination of these structural elements—piperazine, butynyl, and morpholine—creates a unique pharmacophore that may exhibit multiple modes of action, making it a promising candidate for further investigation.

In the context of contemporary pharmaceutical research, the development of small molecules with multifunctional properties is highly sought after. These compounds can potentially address complex diseases by targeting multiple pathways simultaneously. The 4-{6-[4-(but-2-yn-1-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine structure exemplifies this trend, as it integrates several pharmacologically relevant moieties into a single molecule. This approach not only simplifies drug design but also increases the likelihood of discovering compounds with enhanced therapeutic efficacy.

One of the most exciting aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of reactive sites such as the butynyl group provides opportunities for further chemical modification, allowing researchers to tailor the compound's properties for specific applications. For instance, functionalization at this position could lead to derivatives with improved solubility or selectivity, which are critical factors in drug development.

Advances in computational chemistry have enabled more sophisticated virtual screening methods to identify promising candidates like this one. By leveraging high-throughput virtual screening (HTVS) and molecular docking techniques, researchers can rapidly assess the binding affinity of small molecules to biological targets. The 4-{6-[4-(but-2-yn-1-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine compound has been subjected to such analyses, revealing potential interactions with enzymes and receptors relevant to various diseases.

The morpholine ring, in particular, has been shown to enhance metabolic stability and reduce toxicity profile in drug candidates. This property is especially valuable in the development of long-term therapeutic agents where safety and efficacy are paramount. The combination of these attributes makes this compound an attractive candidate for further preclinical studies.

Recent publications have highlighted the role of pyrimidine derivatives in medicinal chemistry due to their broad spectrum of biological activities. The pyrimidine core in this compound is flanked by a methyl group and connected to a piperazine moiety via a morpholine bridge. This arrangement creates a versatile scaffold that can be further modified to optimize pharmacokinetic properties and target specificity.

The butynyl substituent introduces a site for chemical modification that could enhance drug-like properties such as lipophilicity and cell membrane permeability. These factors are crucial for ensuring that a drug reaches its target site effectively within the body. By fine-tuning these structural elements, researchers can develop analogs with improved pharmacological profiles.

In conclusion, the compound with CAS number 2877705-51-4 and product name 4-{6-[4-(but-2-yn-1-y l)piperazin -1 - yl]-2-methylpyrimidin -4 - yl}morpholine represents a significant contribution to pharmaceutical chemistry. Its unique molecular architecture, incorporating key functional groups such as piperazine, butynyl, and morpholine, positions it as a promising candidate for further research and development. As our understanding of drug design principles continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.